Dimethyl methylmalonate
Overview
Description
Dimethyl methylmalonate is an ester with the molecular formula C6H10O4 . It is also known by other names such as dimethyl methylpropanedioate .
Synthesis Analysis
This compound can be synthesized from dimethoxymethane and carbon monoxide . Another method involves the microwave-enhanced Pd (0)/acetic acid catalyzed allylation of C, N, and O-nucleophiles with this compound .Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 10 hydrogen atoms, and 4 oxygen atoms . The average mass is 146.141 Da and the monoisotopic mass is 146.057907 Da .Chemical Reactions Analysis
This compound undergoes a microwave-enhanced Pd (0)/acetic acid catalyzed allylation of C, N, and O-nucleophiles . It also participates in the Claisen condensation of methyl acetate and dimethyl carbonate to form dimethyl malonate .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 173.6±8.0 °C at 760 mmHg, and a vapor pressure of 1.3±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 41.0±3.0 kJ/mol and a flash point of 76.1±0.0 °C . The index of refraction is 1.409 .Scientific Research Applications
1. Synthesis of α-Aminocarbonyl Compounds
Dimethyl methylmalonate has been utilized in the synthesis of α-aminocarbonyl compounds. A study by Takeda et al. (2021) demonstrates a direct C-N bond formation through the reaction of this compound with various amines in the presence of molecular iodine. This method is highly practical for industrial applications due to the use of readily available reagents without any pre-preparation of the amines or other substrates (Takeda, Maejima, Yamaguchi, & Itoh, 2021).
2. Enzymic Carbon-Skeleton Rearrangement Studies
In a study by Dowd and Shapiro (1984), dimethyl bromomethylmalonate, a derivative of this compound, was used in research on the enzymic carbon-skeleton rearrangement of methylmalonyl-SCoA to succinyl-SCoA, a vital metabolic process. This research supported the theory of the intermediacy of the carbon-cobalt bond in the coenzyme B12-dependent enzymic process (Dowd & Shapiro, 1984).
3. Radical Addition Reactions in Organic Chemistry
This compound plays a role in radical addition reactions. Byers et al. (2001) reported the generation of the dimethyl methylmalonyl radical upon photolysis of dimethyl bromomethylmalonate, which was used in reactions with exocyclic olefin to generate fused indole derivatives (Byers, Kosterlitz, & Steinberg, 2001).
4. Synthesis of Terpenes
Research by Donaldson and Jin (1993) explored the reactions of sodium this compound with tricarbonyl(pentadienyl)iron(1+) cations. This study led to the synthesis of epi-lasiol and lasiol, terpenes with novel rearranged skeletons (Donaldson & Jin, 1993).
5. Electrocatalysis and Green Chemistry
This compound has also been involved in electrocatalysis research. A study by Okimoto et al. (2006) highlighted its electrochemical oxidation in methanol to afford cyclization products, indicating potential applications in green chemistry and sustainable processes (Okimoto, Yoshida, Hoshi, Hattori, Komata, Numata, & Tomozawa, 2006).
6. Asymmetric Synthesis and Chirality
In the field of asymmetric synthesis, this compound has been used as a reagent. For instance, Hughes et al. (2002) demonstrated its use in molybdenum-catalyzed asymmetric allylic alkylations, contributing to the synthesis of productswith high enantiomeric excess, a key aspect in producing chiral compounds in chemistry (Hughes, Palucki, Yasuda, Reamer, & Reider, 2002).
7. Organic Synthesis Applications
This compound's role in organic synthesis extends to various applications. For example, a study by Mao et al. (2015) describes a chemoselective method for the O-methylation of carboxylic acids using dimethyl malonate, highlighting its utility in creating methyl ester products (Mao, Liu, Li, Jinzhou, Rong, Yan, & Zhang, 2015).
8. Synthesis of Pyrrolidine Derivatives
In the synthesis of pyrrolidine derivatives, a study by Chaheine (2021) employed dimethyl aminomalonate in a Michael-proton transfer-lactamization process. This synthesis approach demonstrates the versatility of this compound derivatives in creating complex organic compounds (Chaheine, 2021).
9. Synthesis of Chiral Building Blocks
The preparation of chiral building blocks is another significant application of this compound. Asakawa et al. (2008) described the enantioselective hydrolysis of dimethyl 2-(2-chloro-5-methoxyphenyl)-2-methylmalonate, highlighting the role of this compound derivatives in the synthesis of complex chiral molecules (Asakawa, Noguchi, Takashima, & Nakada, 2008).
10. Electrocatalytic Oxidation Studies
Finally, in electrocatalytic oxidation research, a study by Okimoto and Takahashi (2002) revealed that dimethyl malonate derivatives were electrooxidized in the presence of halide ions to produce α-halomalonates, showcasing its relevance in electrochemical processes (Okimoto & Takahashi, 2002)
Mechanism of Action
Target of Action
Dimethyl methylmalonate is a derivative of malonic acid and is commonly used as a reagent in organic synthesis . It is primarily used as a precursor for barbituric acid and is also used in the malonic ester synthesis . The primary targets of this compound are the enzymes involved in these synthesis processes.
Mode of Action
It is known to undergo enantioselective palladium-catalyzed allylic substitution reactions . This reaction involves the interaction of this compound with a palladium catalyst and an allylic substrate, resulting in the formation of new carbon-carbon bonds.
Biochemical Pathways
This compound is involved in the malonic ester synthesis . This is a method for the synthesis of carboxylic acids, which involves the alkylation of malonic esters followed by hydrolysis and decarboxylation. The resulting product is a carboxylic acid with one more carbon atom than the original alkyl halide.
Result of Action
The primary result of the action of this compound is the production of carboxylic acids via the malonic ester synthesis . These carboxylic acids can be further used in various biochemical reactions and pathways.
Action Environment
The action of this compound can be influenced by various environmental factors. For example, the efficiency of the palladium-catalyzed allylic substitution reactions can be affected by the presence of other substances in the reaction mixture, the temperature, and the pH . Additionally, the stability of this compound can be affected by factors such as temperature, light, and the presence of oxygen.
Safety and Hazards
Dimethyl methylmalonate is a combustible liquid . It is advised to avoid breathing mist, gas, or vapors and to avoid contact with skin and eyes . Use of personal protective equipment and chemical impermeable gloves is recommended . In case of fire, use dry sand, dry chemical, or alcohol-resistant foam for extinction .
Biochemical Analysis
Biochemical Properties
Dimethyl methylmalonate plays a significant role in biochemical reactions, particularly in the field of proteomics research. It interacts with various enzymes, proteins, and other biomolecules. One notable interaction is with succinate dehydrogenase, where this compound acts as an inhibitor, affecting the enzyme’s activity in the Krebs cycle . This interaction can influence cellular respiration and energy production.
Cellular Effects
This compound has been shown to impact various types of cells and cellular processes. In cardiomyocytes, it has been associated with increased oxidative stress and the activation of ferroptosis, a form of regulated cell death. This effect is mediated through the production of reactive oxygen species and the inhibition of key antioxidant proteins . Additionally, this compound can impair cell respiration and glutamate uptake in glial cells, affecting cellular metabolism and viability .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to and inhibits succinate dehydrogenase, leading to a disruption in the Krebs cycle and a decrease in ATP production . This inhibition results in the accumulation of succinate, which can further enhance the production of reactive oxygen species. Additionally, this compound can modulate gene expression by affecting the activity of transcription factors involved in oxidative stress responses .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable at room temperature, but its activity can degrade under certain conditions . Long-term exposure to this compound has been shown to result in sustained oxidative stress and cellular damage, particularly in in vitro studies involving cardiomyocytes . These temporal effects highlight the importance of monitoring the stability and degradation of the compound in experimental setups.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it can provide protective effects against certain types of cellular damage, such as ischemia-reperfusion injury in the heart . At higher doses, this compound can induce toxic effects, including increased oxidative stress and cell death . These dosage-dependent effects underscore the need for careful consideration of the appropriate dosage in experimental and therapeutic applications.
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized into methylmalonic acid, which can then be converted into succinyl-CoA by the enzyme methylmalonyl-CoA mutase . This conversion is crucial for the entry of the compound into the Krebs cycle, where it plays a role in energy production. Additionally, this compound can affect the levels of other metabolites, such as propionyl-CoA and malonic acid, influencing overall metabolic flux .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its small size and lipophilic nature . Additionally, specific transporters and binding proteins may facilitate its movement within the cell. The distribution of this compound can affect its localization and accumulation in different cellular compartments, influencing its overall activity and function .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytoplasm and mitochondria. Its activity can be influenced by its localization, as it interacts with enzymes and proteins within these compartments . For example, its inhibition of succinate dehydrogenase occurs within the mitochondria, affecting mitochondrial respiration and energy production . The subcellular localization of this compound is crucial for understanding its biochemical effects and mechanisms of action.
properties
IUPAC Name |
dimethyl 2-methylpropanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O4/c1-4(5(7)9-2)6(8)10-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRBPFPZTIZSOGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060564 | |
Record name | Propanedioic acid, methyl-, dimethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060564 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
609-02-9 | |
Record name | Dimethyl methylmalonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=609-02-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Dimethyl methylmalonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000609029 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl methylmalonate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=143779 | |
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Record name | Propanedioic acid, 2-methyl-, 1,3-dimethyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Propanedioic acid, methyl-, dimethyl ester | |
Source | EPA DSSTox | |
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Record name | Dimethyl methylmalonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.249 | |
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Record name | DIMETHYL METHYLMALONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZG8ZA68IB3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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